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A comprehensive review of experimental data indicates that while the traditional Cadmium
Sulfide (CdS) buffer layer consistently yields high-efficiency solar cells, the non-toxic Zinc
Sulfide (ZnS) emerges as a competitive and environmentally friendly alternative,
demonstrating comparable and occasionally superior performance, particularly in novel solar
cell architectures.

The buffer layer in thin-film solar cells plays a critical role in determining the device's overall
performance by influencing the junction quality with the absorber layer. For decades, CdS has
been the material of choice due to its favorable band alignment with various absorber
materials, leading to high power conversion efficiencies (PCE). However, the inherent toxicity of
cadmium has driven extensive research into alternative, earth-abundant, and non-toxic
materials, with ZnS being a primary candidate. This guide provides a detailed comparison of
the performance of ZnS and CdS buffer layers, supported by experimental data from various
studies.

Performance Comparison

Experimental results from multiple research groups on different types of thin-film solar cells,
including Copper Indium Gallium Selenide (CIGS), Copper Zinc Tin Sulfide (CZTS), and
Antimony Selenide (Sb2Se3), are summarized below. The key performance metrics considered
are the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power
conversion efficiency (PCE).
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Solar Cell Buffer Jsc Referenc
Voc (V) FF (%) PCE (%)

Type Layer (mAlcm?)
CIGS cds - - - 15.71 [1]
CIGS ZnS - - - 14.44 [1]
CZTS

_ Cds - - - 11.18 [2]
(Simulated)
CZTS

_ ZnS - - - 11.20 [2]
(Simulated)
CZTS

, Zns 0.78 31.97 55 13.71 [3]
(Simulated)
Sb2Se3

_ cds - - - 21.56 [4]
(Simulated)
Sb2Se3

_ ZnS - - - 20.82 [4]
(Simulated)
CIGS

. Cds - - - 22.6 [5]
(Simulated)
CIGS

_ ZnS 0.7308 36.49 82.92 22.11 [5][6]
(Simulated)
CZTSe Cds - - - 7.2 [7]
CZTSe
(with ZnS CdSs/zns - - - 10 [7]
layer)
CZTS

_ Cds - - - - [8]
(Simulated)
CZTS

. ZnS - - - 16.29 [8]
(Simulated)

As the data indicates, CdS-based solar cells often exhibit slightly higher efficiencies in

established technologies like CIGS.[1] However, simulations and experimental work on
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emerging materials like CZTS and Sb2Se3 show that ZnS can achieve comparable or even
superior performance.[2][3][4] Notably, the use of a dual CdS/ZnS buffer layer in CZTSe solar
cells has demonstrated a significant enhancement in efficiency, jumping from 7.2% with only
CdS to 10% with the bilayer structure.[7] Furthermore, theoretical studies suggest that
optimizing the ZnS buffer layer and the absorber layer thickness in CIGS solar cells could lead
to efficiencies as high as 23.54% and even 27.33% under ideal conditions.[9]

Key Advantages and Disadvantages
Cadmium Sulfide (CdS):
o Advantages:
o Well-established deposition processes.
o Favorable band alignment with many absorber materials, leading to high Voc and FF.
o Consistently high efficiencies demonstrated in CIGS and CdTe solar cells.
o Disadvantages:
o Toxicity of cadmium raises environmental and health concerns.
o Narrower bandgap (2.42 eV) leads to absorption of blue light, reducing the Jsc.[2]
o Wet deposition processes can be incompatible with in-line vacuum manufacturing.[10]
Zinc Sulfide (ZnS):
e Advantages:
o Non-toxic and environmentally friendly.[2]

o Wider bandgap (3.5-3.8 eV) allows for greater transmission of short-wavelength photons
to the absorber layer, potentially increasing Jsc.[4][11]

o Can be deposited by various techniques, including sputtering, which is compatible with
vacuum-based manufacturing.
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o Disadvantages:

o Can sometimes lead to a less favorable conduction band offset with certain absorbers,
potentially impacting Voc and FF.

o The performance can be highly dependent on the deposition method and interface quality.

Experimental Protocols

The most common method for depositing both CdS and ZnS buffer layers is Chemical Bath
Deposition (CBD). Below is a generalized protocol for this process.

Chemical Bath Deposition (CBD) of CdS and ZnS Buffer Layers:

e Substrate Preparation: The absorber layer (e.g., CIGS, CZTS) on a suitable substrate is
cleaned ultrasonically in a sequence of solvents (e.g., acetone, isopropanol, deionized
water) and then dried with nitrogen gas.

e Precursor Solution Preparation:

o For CdS: An aqueous solution is prepared containing a cadmium salt (e.g., cadmium
sulfate, cadmium acetate), a complexing agent (e.g., ammonia, ammonium sulfate), and a
sulfur source (e.g., thiourea). The concentrations and pH of the solution are critical
parameters.

o For ZnS: An aqueous solution is prepared containing a zinc salt (e.g., zinc sulfate, zinc
acetate), a complexing agent (e.g., ammonia, triethanolamine), and a sulfur source (e.qg.,
thiourea).

o Deposition: The prepared substrate is immersed in the precursor solution, which is heated to
a specific temperature (typically 60-80°C) in a water bath. The deposition time is carefully
controlled to achieve the desired film thickness (usually in the range of 50-100 nm).

o Post-Deposition Treatment: After deposition, the substrate is removed from the bath, rinsed
with deionized water to remove any loosely adhered particles, and then dried. A post-
deposition annealing step may be performed to improve the film quality.

Solar Cell Fabrication and Characterization:
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e Window Layer Deposition: A transparent conducting oxide (TCO) layer, such as zinc oxide
(ZnO) or indium tin oxide (ITO), is deposited on top of the buffer layer, typically by sputtering.

e Grid Contact Deposition: A metal grid (e.g., Al, Ni/Al) is deposited on the TCO layer by
evaporation to serve as the top electrical contact.

o Device Characterization: The completed solar cell is then characterized under standard test
conditions (AM 1.5G illumination, 1000 W/m?2) using a solar simulator to measure its current-
voltage (J-V) characteristics and determine the Voc, Jsc, FF, and PCE.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical experimental workflow for fabricating and
characterizing thin-film solar cells with either CdS or ZnS buffer layers, and the logical
relationship in considering the switch from CdS to ZnS.
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Figure 1: Experimental workflow for solar cell fabrication and characterization.
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Figure 2: Rationale for exploring ZnS as an alternative to CdS.

In conclusion, while CdS remains a benchmark for high-efficiency thin-film solar cells, the
growing emphasis on environmental sustainability and the promising performance of ZnS in
various solar cell technologies make it a highly attractive alternative. Further research focused
on optimizing the ZnS deposition process and the buffer/absorber interface is expected to close
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the performance gap and potentially lead to new records in solar cell efficiency with a greener

footprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]
2. d-nb.info [d-nb.info]

3. Potential buffer layers for Cu2ZnSnS4 (CZTS) solar cells from numerical analysis | IEEE
Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

4. mdpi.com [mdpi.com]

5. Investigating the (CdS/ZnS) Buffer Layers’effect on CIGS Solar Cells Performance By
SCAPS-1D Simulator | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

6. Investigating the (CdS/ZnS) Buffer Layers’effect on CIGS Solar Cells Performance By
SCAPS-1D Simulator | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

7. pubs.acs.org [pubs.acs.org]
8. chalcogen.ro [chalcogen.ro]

9. Improvement of the CIGS solar cell performance: structure based on a ZnS buffer layer
(Journal Article) | OSTI.GOV Josti.gov]

10. discovery.researcher.life [discovery.researcher.life]
11. chalcogen.ro [chalcogen.ro]

To cite this document: BenchChem. [ZnS vs. CdS Buffer Layers in Solar Cells: A
Comparative Performance Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820697#performance-comparison-of-zns-and-cds-
buffer-layers-in-solar-cells]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7820697?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/330073066_High-Efficiency_CuInGaSe_Thin_Film_Solar_Cells_Using_ZnS_and_CdS_Buffer_Layers
https://d-nb.info/1182861377/34
https://ieeexplore.ieee.org/document/6775674/
https://ieeexplore.ieee.org/document/6775674/
https://www.mdpi.com/2071-1050/13/21/12320
https://ieeexplore.ieee.org/document/10828652/
https://ieeexplore.ieee.org/document/10828652/
https://ieeexplore.ieee.org/document/10828652/
https://ieeexplore.ieee.org/document/10828652/
https://pubs.acs.org/doi/10.1021/acsaem.0c00937
https://chalcogen.ro/113_MerzoukCEH.pdf
https://www.osti.gov/biblio/22950151
https://www.osti.gov/biblio/22950151
https://discovery.researcher.life/article/high-efficiency-cu-in-ga-se-thin-film-solar-cells-using-zns-and-cds-buffer-layers/98d20fc0ae1b3737b484b224b42b6422
https://chalcogen.ro/503_YassineB.pdf
https://www.benchchem.com/product/b7820697#performance-comparison-of-zns-and-cds-buffer-layers-in-solar-cells
https://www.benchchem.com/product/b7820697#performance-comparison-of-zns-and-cds-buffer-layers-in-solar-cells
https://www.benchchem.com/product/b7820697#performance-comparison-of-zns-and-cds-buffer-layers-in-solar-cells
https://www.benchchem.com/product/b7820697#performance-comparison-of-zns-and-cds-buffer-layers-in-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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